Cas no 1341035-20-8 (tert-butyl 9-(phenylmethoxycarbonylamino)-3-oxa-7-azabicyclo3.3.1nonane-7-carboxylate)

• Product Name: tert-butyl 9-(phenylmethoxycarbonylamino)-3-oxa-7-azabicyclo3.3.1nonane-7-carboxylate
• CAS No: 1341035-20-8
• MF: C₂₀H₂₈N₂O₅
• MW: 376.446725845337
• CID: 4585518
• Update Time: 2025-07-19

tert-butyl 9-(phenylmethoxycarbonylamino)-3-oxa-7-azabicyclo3.3.1nonane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 9-(benzyloxycarbonylamino)-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate
• tert-Butyl 9-(phenylmethoxycarbonylamino)-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate
• AM804740
• W14578
• tert-Butyl 9-(((benzyloxy)carbonyl)amino)-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate
• tert-Butyl9-(((benzyloxy)carbonyl)amino)-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate
• tert-butyl 9-(phenylmethoxycarbonylamino)-3-oxa-7-azabicyclo3.3.1nonane-7-carboxylate

• InChI Key： ROSWONCVGVZYHQ-UHFFFAOYSA-N
• SMILES： O1CC2CN(C(=O)OC(C)(C)C)CC(C1)C2NC(=O)OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 513
• XLogP3: 2.3
• Topological Polar Surface Area: 77.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on tert-butyl 9-(phenylmethoxycarbonylamino)-3-oxa-7-azabicyclo3.3.1nonane-7-carboxylate

Professional Introduction to Tert-butyl 9-(phenylmethoxycarbonylamino)-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate (CAS No. 1341035-20-8)

Tert-butyl 9-(phenylmethoxycarbonylamino)-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate, with the CAS number 1341035-20-8, is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules known for their intricate structural framework, which includes a bicyclic system featuring an oxygen and an azabicyclo structure. The presence of multiple functional groups, such as the tert-butyl ester, the phenylmethoxycarbonylamino group, and the carboxylate moiety, makes this compound a versatile building block for the synthesis of more complex pharmacophores.

The< strong>nomenclature of this compound is particularly indicative of its chemical architecture. The term "bicyclo[3.3.1]nonane" refers to a bicyclic saturated hydrocarbon with three rings, where the first number (3) denotes the number of carbon atoms in the first ring, the second number (3) indicates the number of carbon atoms in the second ring, and the third number (1) signifies that there is one nitrogen atom in the third ring. The "3-oxa" suffix highlights the presence of an oxygen atom in one of the rings, while "7-carboxylate" specifies that there is a carboxylate group attached to the seventh carbon atom of the bicyclic system. The "9-(phenylmethoxycarbonylamino)" part of the name indicates an amine group that is protected by a phenylmethoxycarbonyl (Boc) group, which is a common strategy in peptide and protein chemistry to prevent unwanted side reactions during synthetic processes.

In recent years, this compound has been explored for its potential applications in drug discovery and development. The unique structural features of Tert-butyl 9-(phenylmethoxycarbonylamino)-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate make it an attractive candidate for designing novel therapeutic agents targeting various biological pathways. For instance, studies have suggested that compounds with similar bicyclic structures may exhibit inhibitory activity against enzymes involved in inflammatory responses and cancer progression.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of more complex molecules. The tert-butyl ester group can be easily hydrolyzed under mild acidic or basic conditions, allowing for further functionalization without affecting other sensitive parts of the molecule. This property makes it particularly useful in multi-step synthetic routes where selective modification is required. Additionally, the presence of both an amine and a carboxylate group provides multiple points for chemical manipulation, enabling chemists to tailor the properties of derived compounds to specific biological targets.

Recent advancements in computational chemistry have also highlighted the potential of Tert-butyl 9-(phenylmethoxycarbonylamino)-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate as a scaffold for drug design. Molecular modeling studies have shown that this compound can interact with biological targets in ways that are conducive to therapeutic activity. For example, simulations have indicated that it may bind to pockets on enzymes such as kinases and proteases, which are often implicated in disease processes. These findings have spurred interest in developing derivatives of this compound as lead compounds for further optimization.

The< strong>synthetic accessibility of Tert-butyl 9-(phenylmethoxycarbonylamino)-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate has also been a subject of investigation. Researchers have reported efficient synthetic routes to this compound starting from commercially available precursors, which underscores its practicality as a building block in medicinal chemistry campaigns. These synthetic strategies often involve cyclization reactions followed by functional group interconversions to introduce the desired substituents at specific positions on the bicyclic core.

In conclusion, Tert-butyl 9-(phenylmethoxycarbonylamino)-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate (CAS No.< strong>1341035-20-8) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique chemical properties and synthetic versatility make it a valuable asset in pharmaceutical research and development efforts aimed at addressing unmet medical needs.